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Compound of Interest

Compound Name: iP300w

Cat. No.: B3028336 Get Quote

This technical support center is designed for researchers, scientists, and drug development

professionals to address common solubility challenges encountered when working with the

p300/CBP inhibitor, iP300w.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for preparing a stock solution of iP300w?

For initial stock solution preparation, high-purity, anhydrous Dimethyl Sulfoxide (DMSO) is the

recommended solvent. iP300w is readily soluble in DMSO.[1]

Q2: I've observed precipitation after adding my iP300w DMSO stock to my aqueous buffer/cell

culture medium. What is the likely cause?

This is a common issue known as "solvent shock." It occurs when a compound that is highly

soluble in an organic solvent (like DMSO) is rapidly diluted into an aqueous solution where its

solubility is much lower. Other contributing factors can include:

The final concentration of iP300w exceeding its solubility limit in the aqueous medium.

The pH of the aqueous buffer being unfavorable for iP300w solubility.

Interactions between iP300w and components of the cell culture medium, such as salts and

proteins.
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Temperature shifts between the stock solution and the aqueous medium.

Q3: What is the maximum recommended final concentration of DMSO for in vitro experiments?

To minimize solvent-induced toxicity in cell-based assays, the final concentration of DMSO

should generally be kept below 0.5% (v/v). For sensitive cell lines, a final concentration of 0.1%

or lower is often recommended. Always include a vehicle control (media with the same final

concentration of DMSO) in your experiments.

Q4: How should I store my iP300w stock solution?

DMSO stock solutions of iP300w should be stored at -20°C or -80°C. To avoid repeated freeze-

thaw cycles, which can degrade the compound and affect its solubility, it is best to aliquot the

stock solution into single-use volumes.

Data Presentation: iP300w Solubility
The following table summarizes the known solubility of iP300w in DMSO as reported by

various suppliers.

Solvent
Maximum
Concentration
(mM)

Maximum
Concentration
(mg/mL)

Source

DMSO 100 61.85
Tocris Bioscience[1],

R&D Systems

Note: The molecular weight of iP300w is approximately 618.55 g/mol . Batch-specific molecular

weights may vary slightly.

Troubleshooting Guides
Issue 1: Precipitate forms in the DMSO stock solution.

Possible Cause: The DMSO may have absorbed water, reducing its solvating capacity.

Solution: Use a fresh, unopened bottle of high-purity, anhydrous DMSO.
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Possible Cause: The concentration of the stock solution is too high.

Solution: Prepare a new stock solution at a slightly lower concentration.

Possible Cause: The compound has come out of solution during storage, especially after a

freeze-thaw cycle.

Solution: Gently warm the vial to 37°C in a water bath and vortex or sonicate briefly to

redissolve the compound. Always ensure the solution is clear before use.

Issue 2: Precipitate forms when diluting the DMSO stock
into aqueous media.

Possible Cause: "Solvent shock" due to rapid dilution.

Solution: Employ a stepwise or serial dilution method. First, create an intermediate dilution of

the DMSO stock in your target aqueous buffer or media. Then, add this intermediate dilution

to the final volume.

Possible Cause: Localized high concentration of the compound.

Solution: Add the iP300w stock solution dropwise to the final volume of pre-warmed (e.g.,

37°C) aqueous media while gently vortexing or swirling. This ensures rapid and even

dispersion.

Experimental Protocols
Protocol 1: Preparation of a 10 mM iP300w Stock
Solution in DMSO
Objective: To prepare a high-concentration stock solution of iP300w for subsequent dilutions.

Materials:

iP300w powder (MW: 618.55 g/mol )

Anhydrous, high-purity DMSO

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b3028336?utm_src=pdf-body
https://www.benchchem.com/product/b3028336?utm_src=pdf-body
https://www.benchchem.com/product/b3028336?utm_src=pdf-body
https://www.benchchem.com/product/b3028336?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3028336?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sterile microcentrifuge tubes or vials

Calibrated balance

Vortex mixer

Sonicator (optional)

Procedure:

Calculate the required mass of iP300w. To prepare 1 mL of a 10 mM stock solution, you will

need: Mass = 10 mmol/L * 1 x 10⁻³ L * 618.55 g/mol = 0.0061855 g = 6.19 mg

Accurately weigh 6.19 mg of iP300w powder and transfer it to a sterile vial.

Add 1 mL of anhydrous, high-purity DMSO to the vial.

Vortex the solution for 1-2 minutes to facilitate dissolution.

Visually inspect the solution to ensure it is clear and free of any particulate matter.

If the compound is not fully dissolved, gently warm the vial to 37°C in a water bath for 5-10

minutes and vortex again. Sonication for a few minutes can also be used to aid dissolution.

Once fully dissolved, aliquot the stock solution into single-use volumes and store at -20°C or

-80°C, protected from light.

Protocol 2: Formulation of iP300w for In Vivo Studies
(Intraperitoneal Injection)
This protocol is based on a published study using iP300w in a mouse model.

Objective: To prepare a dilute solution of iP300w in Phosphate-Buffered Saline (PBS) for

intraperitoneal injection.

Materials:

10 mM stock solution of iP300w in DMSO (from Protocol 1)
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Sterile Phosphate-Buffered Saline (PBS), pH 7.4

Procedure:

On the day of use, thaw an aliquot of the 10 mM iP300w stock solution.

For a final dose of 0.3 mg/kg in a 20g mouse (requiring 6 µg of iP300w), the following

dilution can be performed. This example is for a single animal and should be scaled as

needed.

The original study administered 0.5 µL of a 10 mM stock diluted in 100 µL of PBS.

To prepare the injection solution, add 0.5 µL of the 10 mM iP300w stock solution to 100 µL of

sterile PBS.

Mix thoroughly by gentle vortexing.

Administer the solution intraperitoneally immediately after preparation.
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Caption: Inhibition of the p300/CBP signaling pathway by iP300w.
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Caption: Troubleshooting workflow for iP300w solubility issues.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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